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Lurasidone Sulfoxide Lurasidone Sulfoxide
Brand Name: Vulcanchem
CAS No.: 1809325-45-8
VCID: VC0147828
InChI: InChI=1S/C28H36N4O3S/c33-27-24-18-9-10-19(15-18)25(24)28(34)32(27)17-21-6-2-1-5-20(21)16-30-11-13-31(14-12-30)26-22-7-3-4-8-23(22)36(35)29-26/h3-4,7-8,18-21,24-25H,1-2,5-6,9-17H2/t18-,19+,20-,21-,24+,25-,36?/m0/s1
SMILES: C1CCC(C(C1)CN2CCN(CC2)C3=NS(=O)C4=CC=CC=C43)CN5C(=O)C6C7CCC(C7)C6C5=O
Molecular Formula: C28H36N4O3S
Molecular Weight: 508.681

Lurasidone Sulfoxide

CAS No.: 1809325-45-8

Reference Standards

VCID: VC0147828

Molecular Formula: C28H36N4O3S

Molecular Weight: 508.681

Lurasidone Sulfoxide - 1809325-45-8

CAS No. 1809325-45-8
Product Name Lurasidone Sulfoxide
Molecular Formula C28H36N4O3S
Molecular Weight 508.681
Standard InChI InChI=1S/C28H36N4O3S/c33-27-24-18-9-10-19(15-18)25(24)28(34)32(27)17-21-6-2-1-5-20(21)16-30-11-13-31(14-12-30)26-22-7-3-4-8-23(22)36(35)29-26/h3-4,7-8,18-21,24-25H,1-2,5-6,9-17H2/t18-,19+,20-,21-,24+,25-,36?/m0/s1
Standard InChIKey MDYJLJKDGQUHSJ-HTWOXQOSSA-N
SMILES C1CCC(C(C1)CN2CCN(CC2)C3=NS(=O)C4=CC=CC=C43)CN5C(=O)C6C7CCC(C7)C6C5=O
Synonyms (3aR,4S,7R,7aS)-2-(((1R,2R)-2-((4-(1-Oxidobenzo[d]isothiazol-3-yl)piperazin-1-yl)methyl)cyclohexyl)methyl)hexahydro-1H-4,7-methanoisoindole-1,3(2H)-dione
Last Modified Aug 20 2021
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